Cas no 873-95-0 (3-Amino-5,5-dimethyl-2-cyclohexen-1-one)

3-Amino-5,5-dimethyl-2-cyclohexen-1-one is a cyclic enaminone compound featuring a reactive amino group and a conjugated ketone moiety. Its structural properties make it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The presence of both nucleophilic (amino) and electrophilic (enone) sites allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and fine chemicals. The steric hindrance from the geminal dimethyl groups enhances stability, reducing unwanted side reactions. This compound is valued for its compatibility with diverse reaction conditions, including cyclizations and condensations, offering synthetic flexibility. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures.
3-Amino-5,5-dimethyl-2-cyclohexen-1-one structure
873-95-0 structure
Product Name:3-Amino-5,5-dimethyl-2-cyclohexen-1-one
CAS No:873-95-0
MF:C8H13NO
MW:139.194922208786
MDL:MFCD00045531
CID:724271
PubChem ID:136680
Update Time:2025-06-10

3-Amino-5,5-dimethyl-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5,5-dimethylcyclohex-2-enone
    • 3-Amino-5,5-dimethyl-2-cyclohexen-1-one
    • 2-Cyclohexenone, 3-amino-5,5-dimethyl-
    • 3-amino-5,5-dimethylcyclohex-2-en-1-one
    • 5,5-Dimethyl-3-aminocyclohex-2-enone
    • 3-Amino-5,5-dimethyl-2-cyclohexene-1-one
    • NSC176345
    • PubChem14457
    • Oprea1_593220
    • MTZNODTZOSBYJW-UHFFFAOYSA-N
    • HMS1788H01
    • SBB082967
    • STK727367
    • BBL009376
    • NE55341
    • VZ26305
    • A1300
    • 1-amino- 5,5-dimethylcyclohexen-3-one
    • SY050797
    • AS-62663
    • NSC 176345
    • 3-amino-5,5-dimethyl-2-cyclohexen- 1-one
    • FT-0614997
    • 2-Cyclohexenone,3-amino,5,5-dimethyl-
    • MFCD00045531
    • 3-Amino-5,5-dimethyl-2-cyclohexenone
    • NSC-176345
    • CS-0199484
    • DTXSID70236278
    • CHEMBL1958268
    • Z57154079
    • AKOS001115947
    • 1-amino- 5,5-dimethyl-cyclohexen-3-one
    • 873-95-0
    • SCHEMBL111923
    • EN300-18077
    • 3-Amino-5,5-dimethyl-cyclohex-2-enone
    • DB-022231
    • MDL: MFCD00045531
    • Inchi: 1S/C8H13NO/c1-8(2)4-6(9)3-7(10)5-8/h3H,4-5,9H2,1-2H3
    • InChI Key: MTZNODTZOSBYJW-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC(C)(C)C1)N

Computed Properties

  • Exact Mass: 139.10000
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.1
  • Surface Charge: 0
  • Tautomer Count: 8

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 164.0 to 168.0 deg-C
  • PSA: 43.09000
  • LogP: 1.91840
  • Solubility: Not determined

3-Amino-5,5-dimethyl-2-cyclohexen-1-one Security Information

3-Amino-5,5-dimethyl-2-cyclohexen-1-one Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Amino-5,5-dimethyl-2-cyclohexen-1-one Pricemore >>

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3-Amino-5,5-dimethyl-2-cyclohexen-1-one Related Literature

Additional information on 3-Amino-5,5-dimethyl-2-cyclohexen-1-one

Recent Advances in the Study of 3-Amino-5,5-dimethyl-2-cyclohexen-1-one (CAS: 873-95-0) and Its Applications in Chemical Biology and Medicine

3-Amino-5,5-dimethyl-2-cyclohexen-1-one (CAS: 873-95-0) is a cyclic enaminone compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3-Amino-5,5-dimethyl-2-cyclohexen-1-one is its application in the synthesis of heterocyclic compounds. Researchers have demonstrated its efficacy as a building block for the construction of pyridine, pyrimidine, and pyrrole derivatives, which are prevalent scaffolds in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method using this compound to generate a library of potential kinase inhibitors, showcasing its utility in high-throughput drug discovery.

Beyond its synthetic applications, recent investigations have revealed promising biological activities associated with 3-Amino-5,5-dimethyl-2-cyclohexen-1-one itself. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate to strong inhibitory effects against several cancer cell lines, particularly in breast and prostate cancers. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis, making it a potential lead compound for anticancer drug development.

In the realm of neurodegenerative diseases, preliminary studies have suggested that structural analogs of 3-Amino-5,5-dimethyl-2-cyclohexen-1-one may possess neuroprotective properties. Research published in ACS Chemical Neuroscience in early 2023 demonstrated that certain derivatives could reduce oxidative stress in neuronal cells and inhibit the aggregation of amyloid-beta peptides, which are hallmarks of Alzheimer's disease pathology. While these findings are still in the early stages, they open new avenues for the development of therapeutic agents targeting neurodegenerative disorders.

The compound's potential in antimicrobial applications has also been explored. A recent study in the European Journal of Medicinal Chemistry (2023) reported that Schiff base derivatives of 3-Amino-5,5-dimethyl-2-cyclohexen-1-one showed significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways.

From a chemical biology perspective, 3-Amino-5,5-dimethyl-2-cyclohexen-1-one has proven valuable as a molecular probe. Its reactive amino and carbonyl groups allow for facile conjugation with various biomolecules, enabling researchers to study protein-ligand interactions and cellular processes. A 2023 Nature Chemical Biology paper described its use in developing fluorescent probes for real-time imaging of enzymatic activity in live cells.

Despite these promising developments, challenges remain in the optimization of 3-Amino-5,5-dimethyl-2-cyclohexen-1-one-based compounds for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship studies. Current research efforts are focusing on the design of more potent and selective derivatives while maintaining favorable pharmacokinetic properties.

In conclusion, 3-Amino-5,5-dimethyl-2-cyclohexen-1-one (CAS: 873-95-0) continues to be a molecule of significant interest in chemical biology and medicinal research. Its dual role as a versatile synthetic intermediate and a potential bioactive scaffold positions it as a valuable tool in drug discovery. The recent studies highlighted in this brief demonstrate its expanding applications across various therapeutic areas, from oncology to infectious diseases and neurodegeneration. Future research directions will likely focus on translating these findings into clinically relevant compounds while further elucidating the molecular mechanisms underlying its biological activities.

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